Cas no 134503-41-6 (1,2,3,4-tetrachlorothianthrene)

• Product Name: 1,2,3,4-tetrachlorothianthrene
• CAS No: 134503-41-6
• MF: C₁₂H₄Cl₄S₂
• MW: 354.102156639099
• CID: 1235656
• PubChem ID: 179286
• Update Time: 2025-04-20

1,2,3,4-tetrachlorothianthrene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrachlorothianthrene
• 134503-41-6
• tetrachlorothianthrene
• SCHEMBL9510005
• DTXSID60158758

• Inchi： 1S/C12H4Cl4S2/c13-7-8(14)10(16)12-11(9(7)15)17-5-3-1-2-4-6(5)18-12/h1-4H
• InChI Key： LRILBDXHOBYDGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1SC1C=CC=CC=1S2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 353.847902
• Monoisotopic Mass: 351.850852
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 6.6

Experimental Properties

• Density: 1.663
• Boiling Point: 442°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.731